3-Iodo-4-(isobutylamino)benzoic acid
Description
3-Iodo-4-(isobutylamino)benzoic acid is a derivative of benzoic acid. It contains an iodo substituent at position 3 and an isobutylamino substituent at position 4 . This compound is used in the field of organic chemistry as a building block for the synthesis of various pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular formula of 3-Iodo-4-(isobutylamino)benzoic acid is C11H14INO2 . The structure includes a benzene ring with an iodo substituent at position 3 and an isobutylamino substituent at position 4 .Physical And Chemical Properties Analysis
The molecular weight of 3-Iodo-4-(isobutylamino)benzoic acid is 319.14 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.Safety and Hazards
properties
CAS RN |
1131614-01-1 |
|---|---|
Product Name |
3-Iodo-4-(isobutylamino)benzoic acid |
Molecular Formula |
C11H14INO2 |
Molecular Weight |
319.14 g/mol |
IUPAC Name |
3-iodo-4-(2-methylpropylamino)benzoic acid |
InChI |
InChI=1S/C11H14INO2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6H2,1-2H3,(H,14,15) |
InChI Key |
VDDCDXUREXLOQF-UHFFFAOYSA-N |
SMILES |
CC(C)CNC1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CC(C)CNC1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
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![1-allyl-6-iodo-1H-benzo[d][1,3]oxazine-2,4-dione](/img/structure/B3184873.png)
